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Compound of Interest

Compound Name: 2-Trifluoroacetylphenol

Cat. No.: B1224665 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Trifluoroacetylphenol

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Trifluoroacetylphenol (CAS 25666-51-

7) was publicly available at the time of this writing. This guide is based on safety data for

structurally similar compounds, including phenol, trifluoroacetic acid, and various trifluoromethyl

acetophenones, as well as general principles of chemical safety. This information should be

used as a precautionary guide, and a comprehensive, site-specific risk assessment must be

conducted by qualified personnel before handling this compound. This guide is intended for

researchers, scientists, and drug development professionals.

Introduction
2-Trifluoroacetylphenol is a fluorinated aromatic ketone with potential applications in organic

synthesis and medicinal chemistry. The presence of both a phenol group and a trifluoroacetyl

group suggests that this compound may possess significant biological activity and chemical

reactivity. It is imperative that this compound be handled with the utmost care, assuming a high

degree of hazard until its toxicological properties are fully characterized.

Hazard Identification and Classification
Based on an analysis of its structural components, 2-Trifluoroacetylphenol is anticipated to

be a hazardous substance. The primary hazards are associated with the phenolic moiety

(corrosive, toxic) and the trifluoroacetyl group (potential for release of toxic fumes, metabolic

effects).
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Anticipated GHS Classification:

Hazard Class Hazard Category Anticipated Hazards

Acute Toxicity, Oral Category 3/4 Toxic or harmful if swallowed.

Acute Toxicity, Dermal Category 3/4
Toxic or harmful in contact with

skin.

Skin Corrosion/Irritation Category 1B/2

Causes severe skin burns and

eye damage or causes skin

irritation.

Serious Eye Damage/Irritation Category 1/2A
Causes serious eye damage

or causes serious eye irritation.

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation.

Pictograms (Anticipated):

Corrosion: (GHS05)

Skull and Crossbones or Exclamation Mark: (GHS06 or GHS07)

Health Hazard: (GHS08)

Signal Word (Anticipated): Danger or Warning

Physical and Chemical Properties
The following table summarizes the available quantitative data for 2-Trifluoroacetylphenol
and its structural analogs.
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Property
2-
Trifluoroacetyl
phenol

Phenol
Trifluoroacetic
Acid

4'-
(Trifluorometh
yl)acetopheno
ne

CAS Number
25666-51-7[1][2]

[3]
108-95-2 76-05-1 709-63-7

Molecular

Formula
C₈H₅F₃O₂[1][2] C₆H₆O C₂HF₃O₂ C₉H₇F₃O

Molecular Weight
190.12 g/mol [1]

[2]
94.11 g/mol 114.02 g/mol 188.15 g/mol

Boiling Point 92 °C[1][4] 181.7 °C 72.4 °C
79-80 °C @ 8

mmHg[5]

Melting Point N/A 40.5 °C -15.4 °C 30-33 °C[5]

Density 1.4 g/cm³[1][4] 1.07 g/cm³ 1.48 g/cm³ N/A

Flash Point 74.2 °C[1] 79 °C >100 °C
84 °C (closed

cup)[5]

pKa
7.00 ± 0.30

(Predicted)[1][4]
9.95 0.52 N/A

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Trifluoroacetylphenol.
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PPE Category Specifications Rationale

Eye/Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes of

the corrosive and irritant

material.

Hand Protection

Double gloving with a

combination of nitrile and

neoprene or butyl rubber

gloves.

Provides a robust barrier

against a potentially corrosive

and easily absorbed aromatic

compound. Always check

glove manufacturer's

resistance data.

Body Protection

A flame-retardant lab coat

worn over long-sleeved

clothing and long pants. A

chemical-resistant apron is

recommended for larger

quantities.

Protects skin from splashes

and contact.

Respiratory Protection

All handling of the solid or its

solutions must be conducted in

a certified chemical fume hood.

Prevents inhalation of

potentially toxic and irritating

vapors or aerosols.

Experimental Protocols
The following protocols are generalized and must be adapted to specific experimental

conditions through a formal risk assessment process.

Risk Assessment for Handling a Novel Compound
Caption: Risk assessment workflow for handling a novel chemical.

General Handling and Dispensing Protocol
Preparation: Designate a work area within a certified chemical fume hood. Cover the work

surface with absorbent, disposable bench paper.

PPE: Don the appropriate PPE as specified in Section 4.
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Dispensing:

For solids: Use a spatula to carefully transfer the required amount from the stock container

to a tared, sealed weighing vessel.

For liquids/solutions: Use a calibrated pipette or syringe to transfer the liquid.

Container Management: Keep the primary container sealed when not in use.

Post-Handling: Wipe down the work surface with an appropriate solvent (e.g., 70% ethanol),

ensuring the cleaning materials are disposed of as hazardous waste. Remove PPE in the

correct order to avoid cross-contamination. Wash hands thoroughly with soap and water.

Spill Decontamination Protocol
This protocol is adapted from procedures for phenol spills.[5][6][7][8]
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Cleanup Procedure

Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Double Gloves, Respirator if needed)

Contain Spill with
Inert Absorbent Material

Gently Absorb Spill
Work from outside in

Collect Contaminated Material
into a Labeled Hazardous Waste Container

Decontaminate Spill Area
(e.g., with Polyethylene Glycol followed by soap and water)

Dispose of all materials
(including PPE) as Hazardous Waste

Spill Cleanup Complete
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Skin Contact

Eye Contact

Inhalation

Exposure Occurs

Skin

Eye

Inhalation

Remove Clothing
Decontaminate with PEG/Water

Flush with Water
(15 min)

Move to Fresh Air

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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